Cas no 1040377-17-0 (ethyl 2-(4-bromopyrazol-1-yl)-2-methyl-propanoate)

• Product Name: ethyl 2-(4-bromopyrazol-1-yl)-2-methyl-propanoate
• CAS No: 1040377-17-0
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• MDL: MFCD28167894
• CID: 3168651
• PubChem ID: 59231678
• Update Time: 2025-04-21

ethyl 2-(4-bromopyrazol-1-yl)-2-methyl-propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate
• 2-(4-Bromo-pyrazol-1-yl)-2-methyl-propionic acid ethyl ester
• 1H-Pyrazole-1-acetic acid, 4-broMo-α,α-diMethyl-, ethyl ester
• ethyl 2-(4-bromopyrazol-1-yl)-2-methyl-propanoate
• ethyl 2-(4-bromopyrazol-1-yl)-2-methylpropanoate
• 1H-Pyrazole-1-acetic acid, 4-bromo-
• CS-M2569
• MFCD28167894
• LUZUFIVVNUMTGP-UHFFFAOYSA-N
• SB30338
• A-dimethyl-, ethyl ester
• DB-171030
• SCHEMBL13412138
• AS-43683
• A,
• A1-10256
• Ethyl2-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate
• 1H-Pyrazole-1-acetic acid, 4-bromo-alpha,alpha-dimethyl-, ethyl ester
• 1040377-17-0
• AKOS027420991
• 807-036-3

• MDL： MFCD28167894
• Inchi： 1S/C9H13BrN2O2/c1-4-14-8(13)9(2,3)12-6-7(10)5-11-12/h5-6H,4H2,1-3H3
• InChI Key： LUZUFIVVNUMTGP-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 310.1±22.0 °C at 760 mmHg
• Flash Point: 141.4±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 2-(4-bromopyrazol-1-yl)-2-methyl-propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD556820)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives